Cas no 2680826-86-0 (3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680826-86-0
• MF: C₉H₄F₅NO₃
• MW: 269.124979972839
• CID: 5649563
• PubChem ID: 165936928
• Update Time: 2025-06-08

3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282943
• 2680826-86-0
• 3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4F5NO3/c10-3-1-4(7(16)17)6(5(11)2-3)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： CYFBTKPXHMZAPM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 269.01113380g/mol
• Monoisotopic Mass: 269.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680826-86-0): A Comprehensive Overview

3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680826-86-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluorinated and trifluoroacetamido functionalities. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid is defined by its aromatic ring substituted with two fluorine atoms at the 3 and 5 positions and a trifluoroacetamido group at the 2 position. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. For instance, the introduction of fluorine atoms can improve metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid, these properties are particularly relevant for developing drugs that require high potency and selectivity.

The trifluoroacetamido group in 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid adds another layer of complexity to its chemical behavior. This group is known for its strong electron-withdrawing effect and can significantly influence the reactivity and stability of the molecule. In pharmaceutical research, such groups are often used to modulate the pharmacokinetic properties of drug candidates.

Several studies have explored the synthetic routes for preparing 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid. One common approach involves the reaction of 3,5-difluorobenzoic acid with trifluoroacetyl chloride in the presence of a base such as triethylamine. This method provides a high yield and purity of the desired product. Another approach involves the use of transition metal-catalyzed reactions to introduce the trifluoroacetamido group onto the aromatic ring.

In terms of biological activity, 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has shown promise in various preclinical studies. For example, it has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. The compound's ability to selectively bind to these enzymes makes it a valuable tool for understanding enzyme function and developing new therapeutic strategies.

Clinical trials involving compounds with similar structures have demonstrated their efficacy in treating various diseases. For instance, fluorinated derivatives have been used as antiviral agents against influenza and HIV. The structural similarity between these compounds and 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid suggests that it may also have potential applications in antiviral therapy.

Beyond its direct therapeutic applications, 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid serves as an important building block in organic synthesis. Its unique functional groups make it a versatile starting material for synthesizing more complex molecules with diverse biological activities. Researchers can leverage this compound to develop novel drugs or probe specific biological processes.

In conclusion, 3,5-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680826-86-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer opportunities for developing new therapeutic agents and advancing our understanding of biological systems. As research in this area continues to evolve, we can expect to see more innovative uses for this versatile compound.